N-(5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H10ClN3O2S/c15-10-4-1-3-9(7-10)13-17-18-14(20-13)16-12(19)8-11-5-2-6-21-11/h1-7H,8H2,(H,16,18,19)
• InChI Key: BZEHEYGJYVIPNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NN=C(O2)NC(=O)CC3=CC=CS3
• Molecular Formula: C14H10ClN3O2S
• Molecular Weight: 319.8 g/mol

Description

N-(5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide, also known as CPOX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthetic Routes and Chemical Characterization

A novel five-step synthetic route has been developed for the synthesis of 1,3,4-oxadiazole derivatives, including those related to N-(5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide. These compounds exhibit significant α-glucosidase inhibitory potential, suggesting their promise as drug leads. Molecular modeling and ADME predictions further support these findings (Iftikhar et al., 2019).

Biological Activities and Pharmacological Evaluations

• Antimicrobial Activity : Novel thiazolidinone and acetidinone derivatives have been synthesized and shown to possess antimicrobial activity against different microorganisms, underscoring the therapeutic potential of these compounds (Mistry, Desai, & Intwala, 2009).
• Molecular Structure Analysis : The structures of certain N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides have been analyzed, revealing 'V'-shaped molecules with diverse intermolecular interactions. This structural insight is crucial for understanding the pharmacokinetic behavior of similar compounds (Boechat et al., 2011).

Anticancer and Anticonvulsant Activities

• Compounds bearing the 1,3,4-oxadiazole moiety, similar to N-(5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide, have been evaluated for their antitumor activity against various cancer cell lines, showing promise as anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
• Anticonvulsant Evaluation : Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been designed, synthesized, and evaluated for anticonvulsant activities, highlighting the therapeutic potential of oxadiazole derivatives in treating convulsive disorders (Nath et al., 2021).